Cas no 1875881-95-0 (3-[(3-amino-4-bromo-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol)

• Product Name: 3-[(3-amino-4-bromo-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol
• CAS No: 1875881-95-0
• MF: C₁₀H₁₆BrN₃O
• MW: 274.157541275024
• CID: 5790787
• PubChem ID: 165480947
• Update Time: 2025-10-31

3-[(3-amino-4-bromo-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1875881-95-0
• 3-[(3-amino-4-bromo-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol
• EN300-1108945

• Inchi： 1S/C10H16BrN3O/c11-9-6-14(13-10(9)12)5-7-2-1-3-8(15)4-7/h6-8,15H,1-5H2,(H2,12,13)
• InChI Key： XXOVMHPDUWBZDU-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC1CCCC(C1)O

Computed Properties

• Exact Mass: 273.04767g/mol
• Monoisotopic Mass: 273.04767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-[(3-amino-4-bromo-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol

Comprehensive Overview of 3-[(3-amino-4-bromo-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol (CAS No. 1875881-95-0)

The compound 3-[(3-amino-4-bromo-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol (CAS No. 1875881-95-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole ring substituted with an amino and a bromo group, along with a cyclohexanol moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting kinase inhibitors and GPCR modulators.

In recent years, the search for heterocyclic compounds with pharmacological activity has intensified, driven by the need for innovative treatments for diseases like cancer and metabolic disorders. The 3-[(3-amino-4-bromo-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol scaffold is particularly promising due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This aligns with the growing trend of structure-activity relationship (SAR) studies, which are frequently searched topics in scientific databases and AI-driven research platforms.

Another area of interest is the compound's potential role in agrochemical development. With the global focus on sustainable agriculture, researchers are exploring pyrazole derivatives as candidates for herbicides and pesticides. The bromo substitution in this molecule may enhance its reactivity, making it a valuable building block for designing eco-friendly crop protection agents. This ties into popular search queries such as "green chemistry in agrochemicals" and "novel pesticide scaffolds."

From a synthetic chemistry perspective, CAS No. 1875881-95-0 presents intriguing challenges and opportunities. Its cyclohexanol group offers a chiral center, which is highly relevant to asymmetric synthesis—a hot topic in organic chemistry forums and academic discussions. The compound's amino and bromo functionalities also allow for further derivatization, enabling the creation of diverse libraries for high-throughput screening. These aspects resonate with frequently searched terms like "chiral building blocks" and "click chemistry applications."

In conclusion, 3-[(3-amino-4-bromo-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol (CAS No. 1875881-95-0) is a multifaceted compound with broad applicability in medicinal chemistry, agrochemical research, and material science. Its structural features align with current scientific trends, making it a subject of ongoing investigation and a valuable asset for researchers seeking innovative solutions in their respective fields.